Cas no 849767-20-0 (1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester
• CAS No: 849767-20-0
• MF: C₁₇H₃₅NO₄Si
• MW: 345.549606561661
• CID: 6639274
• PubChem ID: 89663036
• Update Time: 2024-01-15

1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• UAAVFZWHBJPYLO-UHFFFAOYSA-N
• SCHEMBL15076451
• 849767-20-0
• tert-butyl 3-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-hydroxy-piperidine-1-carboxylate
• 1,1-Dimethylethyl 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-1-piperidinecarboxylate
• DTXSID001113101
• 1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H35NO4Si/c1-16(2,3)22-15(20)18-10-9-14(19)13(11-18)12-21-23(7,8)17(4,5)6/h13-14,19H,9-12H2,1-8H3
• InChI Key： UAAVFZWHBJPYLO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)C(CO[Si](C(C)(C)C)(C)C)C1

Computed Properties

• Exact Mass: 345.23353513g/mol
• Monoisotopic Mass: 345.23353513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.004±0.06 g/cm3(Predicted)
• Boiling Point: 390.5±27.0 °C(Predicted)
• pka: 14.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids